5-(3,4-dichlorophenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(3,4-dichlorophenyl)-4-(2-phenylethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H13Cl2N3S/c17-13-7-6-12(10-14(13)18)15-19-20-16(22)21(15)9-8-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,20,22)
• InChI Key: ZJHDAUZBGGKGLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=NNC2=S)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H13Cl2N3S
• Molecular Weight: 350.3 g/mol

Description

5-(3,4-dichlorophenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in the treatment of various diseases. This compound belongs to the class of thiosemicarbazones, which are known to possess a broad spectrum of biological activities.

Mechanism of Action

The mechanism of action of 5-(3,4-dichlorophenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed that this compound exerts its biological activity by inhibiting the activity of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels), and suppress the expression of various genes that are involved in cancer progression. Additionally, this compound has been shown to possess antibacterial and antifungal activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-(3,4-dichlorophenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its potent biological activity against cancer cells and microorganisms. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the research on 5-(3,4-dichlorophenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol. One potential direction is the development of novel analogs of this compound with improved solubility and pharmacokinetic properties. Another direction is the investigation of the potential applications of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to determine its potential toxicity and side effects.

Synthesis Methods

The synthesis of 5-(3,4-dichlorophenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol can be achieved through a multi-step process. The first step involves the reaction of 3,4-dichlorobenzaldehyde with phenethylamine to form the corresponding Schiff base. This Schiff base is then reacted with thiosemicarbazide to yield the desired product.

Scientific Research Applications

5-(3,4-dichlorophenyl)-4-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in the treatment of cancer, bacterial and fungal infections, and neurological disorders. Several studies have reported that this compound exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer.